Cas no 126290-87-7 (Ethyl 1-acetylcyclobutanecarboxylate)

Ethyl 1-acetylcyclobutanecarboxylate is a versatile cyclic ester compound characterized by its cyclobutane backbone functionalized with an acetyl group and an ester moiety. Its strained four-membered ring structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the construction of complex cyclic frameworks. The acetyl group enhances its utility as a precursor for further derivatization, while the ethyl ester provides favorable solubility and handling properties. This compound is commonly employed in pharmaceutical and agrochemical research for intermediate synthesis. Its stability under standard conditions and compatibility with a range of reaction conditions contribute to its broad applicability in fine chemical and material science applications.
Ethyl 1-acetylcyclobutanecarboxylate structure
126290-87-7 structure
Product Name:Ethyl 1-acetylcyclobutanecarboxylate
CAS No:126290-87-7
MF:C9H14O3
MW:170.205663204193
CID:1076988
PubChem ID:12116588
Update Time:2025-11-02

Ethyl 1-acetylcyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-acetylcyclobutanecarboxylate
    • Ethyl 1-acetylcyclobutane-1-carboxylate
    • CS-0361347
    • BFA29087
    • DTXSID00477834
    • C9H14O3
    • GG-0714
    • 126290-87-7
    • DB-370108
    • AKOS016028526
    • SCHEMBL5787834
    • RMXJKLCXYPHSMA-UHFFFAOYSA-N
    • Ethyl1-acetylcyclobutanecarboxylate
    • MDL: MFCD07787010
    • Inchi: 1S/C9H14O3/c1-3-12-8(11)9(7(2)10)5-4-6-9/h3-6H2,1-2H3
    • InChI Key: RMXJKLCXYPHSMA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(C)=O)CCC1)=O

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

Ethyl 1-acetylcyclobutanecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR303024-5g
Ethyl 1-acetylcyclobutane-1-carboxylate
126290-87-7 95%
5g
£738.00 2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1432017-5g
Ethyl 1-acetylcyclobutane-1-carboxylate
126290-87-7 95+%
5g
¥8199.00 2024-08-09

Ethyl 1-acetylcyclobutanecarboxylate Related Literature

Additional information on Ethyl 1-acetylcyclobutanecarboxylate

Comprehensive Guide to Ethyl 1-acetylcyclobutanecarboxylate (CAS No. 126290-87-7): Properties, Applications, and Market Insights

Ethyl 1-acetylcyclobutanecarboxylate (CAS No. 126290-87-7) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. This ester derivative of cyclobutane has gained significant attention due to its unique structural properties and versatile applications. Researchers and industry professionals often search for "Ethyl 1-acetylcyclobutanecarboxylate uses" or "CAS 126290-87-7 suppliers," reflecting the growing demand for this compound in various sectors.

The molecular structure of Ethyl 1-acetylcyclobutanecarboxylate features a cyclobutane ring with both acetyl and carboxylate functional groups, making it valuable for synthesizing complex molecules. Recent trends in organic chemistry emphasize the importance of such intermediates, particularly in developing novel drug candidates. Searches for "cyclobutane derivatives in drug discovery" have increased by 35% in the past year, highlighting the relevance of this compound in modern research.

In pharmaceutical applications, Ethyl 1-acetylcyclobutanecarboxylate serves as a key building block for creating bioactive molecules. Its stability and reactivity make it ideal for constructing four-membered ring systems, which are increasingly important in medicinal chemistry. The compound's role in synthesizing potential therapeutic agents aligns with current industry focus on "small ring systems in drug design" and "bioactive ester compounds."

The chemical properties of CAS 126290-87-7 include moderate solubility in organic solvents and specific reactivity patterns that enable selective transformations. These characteristics make it valuable for creating customized molecular architectures. Laboratory professionals frequently search for "Ethyl 1-acetylcyclobutanecarboxylate solubility" and "reaction conditions for cyclobutane esters," indicating practical interest in handling this material.

Industrial applications of Ethyl 1-acetylcyclobutanecarboxylate extend to specialty chemicals and advanced material synthesis. The compound's ability to introduce both carbonyl and ester functionalities in a single step makes it efficient for manufacturing various performance chemicals. Market analysis shows growing queries for "high-purity cyclobutane derivatives" and "custom chemical synthesis services," reflecting broader industry needs.

Quality specifications for 126290-87-7 typically include purity levels above 98%, with strict control of impurities that could affect downstream applications. Analytical techniques like GC-MS and HPLC are commonly used to verify the compound's quality, addressing common search queries about "Ethyl 1-acetylcyclobutanecarboxylate analysis methods." These quality standards ensure reliable performance in research and production environments.

Storage and handling recommendations for Ethyl 1-acetylcyclobutanecarboxylate emphasize protection from moisture and extreme temperatures. Proper storage conditions maintain the compound's stability and shelf life, responding to frequent searches about "chemical storage best practices." These guidelines help users maximize the material's utility while ensuring safety in laboratory settings.

The global market for cyclobutane-based intermediates like CAS 126290-87-7 has shown steady growth, driven by pharmaceutical R&D and specialty chemical demand. Market intelligence reveals increasing searches for "chemical intermediate market trends" and "pharmaceutical building blocks suppliers," indicating strong commercial interest in such compounds.

Recent scientific publications have explored novel synthetic routes using Ethyl 1-acetylcyclobutanecarboxylate, particularly in asymmetric synthesis and catalyst development. These advancements address popular research queries about "new methods for cyclobutane functionalization" and "ester compounds in catalysis." The compound's versatility continues to inspire innovative applications across chemical sciences.

Environmental and regulatory aspects of 126290-87-7 comply with standard chemical safety protocols. While not classified as hazardous under normal handling conditions, proper laboratory procedures should be followed. This information responds to common concerns about "chemical safety data" and "regulatory compliance for research chemicals."

Future prospects for Ethyl 1-acetylcyclobutanecarboxylate appear promising, with potential applications emerging in material science and agrochemical research. The compound's unique structural features position it well for addressing current challenges in "sustainable chemistry solutions" and "green synthesis approaches," both trending topics in the scientific community.

For researchers and manufacturers seeking high-quality Ethyl 1-acetylcyclobutanecarboxylate, understanding its properties and applications is essential. This comprehensive overview addresses key questions about "CAS 126290-87-7 specifications" and "cyclobutane derivative applications," providing valuable insights for various scientific and industrial applications.

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